Cas no 816418-30-1 (3-BROMO-THIOPHENE-2-CARBOXYLIC ACID METHYLAMIDE)

• Product Name: 3-BROMO-THIOPHENE-2-CARBOXYLIC ACID METHYLAMIDE
• CAS No: 816418-30-1
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 1805598
• Update Time: 2024-11-19

3-BROMO-THIOPHENE-2-CARBOXYLIC ACID METHYLAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-THIOPHENE-2-CARBOXYLIC ACID METHYLAMIDE
• 2-Thiophenecarboxamide, 3-bromo-N-methyl-

• Inchi： 1S/C6H6BrNOS/c1-8-6(9)5-4(7)2-3-10-5/h2-3H,1H3,(H,8,9)
• InChI Key： PFXHDUQSFQPSKB-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)SC=CC=1Br

Computed Properties

• Exact Mass: 218.935
• Monoisotopic Mass: 218.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3A^2